Cas no 851798-78-2 (N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide)

N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide structure
851798-78-2 structure
Product Name:N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide
CAS No:851798-78-2
MF:C16H14ClN3O
MW:299.754862308502
CID:6271089
PubChem ID:4884098
Update Time:2024-01-06

N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide
    • VU0495139-1
    • HMS2677O10
    • CHEMBL1443234
    • AKOS008932723
    • 851798-78-2
    • MLS001006313
    • F2491-0085
    • SMR000384274
    • AKOS024651469
    • Z32450424
    • DTXSID501324103
    • N-[2-(4-chlorophenyl)ethyl]-1H-indazole-3-carboxamide
    • N-(4-chlorophenethyl)-1H-indazole-3-carboxamide
    • Inchi： 1S/C16H14ClN3O/c17-12-7-5-11(6-8-12)9-10-18-16(21)15-13-3-1-2-4-14(13)19-20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)
    • InChI Key： LJGKSOUQOFWWST-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CCNC(C1C2C=CC=CC=2NN=1)=O

Computed Properties

  • Exact Mass: 299.0825398g/mol
  • Monoisotopic Mass: 299.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57.8Ų

N-2-(4-chlorophenyl)ethyl-1H-indazole-3-carboxamide Pricemore >>

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F2491-0085-2μmol
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